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Introduction
Trioctylphosphine (TOP) and its oxide (TOPO) are versatile coordinating ligands and solvents

that have found significant application in the synthesis of high-quality semiconductor

nanocrystals. In the context of perovskite solar cells (PSCs), these phosphorous-based ligands

are emerging as critical additives for controlling crystallization, passivating defects, and

ultimately enhancing device performance and stability. While much of the foundational work

has focused on perovskite nanocrystals and quantum dots, the principles of defect passivation

and controlled crystal growth are directly applicable to the fabrication of high-efficiency thin-film

PSCs. This document provides detailed application notes and protocols for the use of

trioctylphosphine as an additive in the synthesis of perovskite solar cells.

Mechanism of Action
Trioctylphosphine's primary role in perovskite synthesis is multifaceted, involving coordination

chemistry that influences precursor solution stability and subsequent film formation. Although

direct studies on TOP in thin-film PSCs are less common than for its oxide, TOPO, the

mechanisms can be inferred from its role in nanocrystal synthesis and the behavior of similar

Lewis base additives.
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TOP is believed to coordinate with lead iodide (PbI₂) in the precursor solution, forming a stable

adduct. This coordination can modulate the crystallization kinetics of the perovskite film during

deposition and annealing. By slowing down the rapid reaction between lead iodide and the

organic halide (e.g., methylammonium iodide), TOP can promote the formation of a more

uniform and crystalline perovskite film with larger grain sizes and fewer pinholes.

Furthermore, TOP can act as a defect passivator. The lone pair of electrons on the phosphorus

atom can coordinate to undercoordinated Pb²⁺ ions at the grain boundaries and surface of the

perovskite film. This passivation of defect sites reduces non-radiative recombination, thereby

improving the open-circuit voltage (Voc) and fill factor (FF) of the solar cell.

Experimental Protocols
This section provides a detailed methodology for the preparation of a perovskite precursor

solution containing trioctylphosphine and the subsequent fabrication of a perovskite solar cell

using a one-step spin-coating method.

Materials Required
Lead iodide (PbI₂)

Methylammonium iodide (MAI)

Trioctylphosphine (TOP)

N,N-Dimethylformamide (DMF), anhydrous

Dimethyl sulfoxide (DMSO), anhydrous

Chlorobenzene, anhydrous

FTO-coated glass substrates

Titanium dioxide (TiO₂) paste (for electron transport layer)

Spiro-OMeTAD (for hole transport layer)

Lithium bis(trifluoromethanesulfonyl)imide (Li-TFSI)
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4-tert-Butylpyridine (tBP)

Gold or Silver (for back contact)

Substrate Preparation and Electron Transport Layer
Deposition

Pattern FTO-coated glass substrates using zinc powder and HCl.

Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes.

Deposit a compact TiO₂ layer by spin-coating a precursor solution at 2000 rpm for 30

seconds, followed by annealing at 500°C for 30 minutes.

Deposit a mesoporous TiO₂ layer by spin-coating a diluted TiO₂ paste at 4000 rpm for 20

seconds, and anneal at 500°C for 30 minutes.

Perovskite Precursor Solution Preparation (with TOP)
Prepare a 1.4 M stock solution of perovskite precursor by dissolving 645.4 mg of PbI₂ and

222.6 mg of MAI in a co-solvent of 700 µL of DMF and 300 µL of DMSO.

Stir the solution at 60°C for at least 2 hours to ensure complete dissolution.

Prepare a stock solution of TOP in DMF (e.g., 10 mg/mL).

Just before use, add a specific volume of the TOP stock solution to the perovskite precursor

solution to achieve the desired final concentration (e.g., 0.1, 0.5, 1.0 mol% with respect to

PbI₂). Stir the final solution for 30 minutes at room temperature.

Perovskite Film Deposition
Transfer the prepared substrates into a nitrogen-filled glovebox.
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Deposit the perovskite precursor solution (with TOP) onto the TiO₂ layer via a one-step spin-

coating process. A typical two-stage program is used:

1000 rpm for 10 seconds (ramp rate of 200 rpm/s).

5000 rpm for 30 seconds (ramp rate of 1000 rpm/s).

During the second stage, at approximately 15 seconds before the end, dispense 100 µL of

anhydrous chlorobenzene as an anti-solvent onto the spinning substrate.

Immediately transfer the substrate to a hotplate and anneal at 100°C for 10 minutes.

Hole Transport Layer and Back Contact Deposition
Prepare the Spiro-OMeTAD solution: 72.3 mg of Spiro-OMeTAD, 28.8 µL of tBP, and 17.5 µL

of a Li-TFSI stock solution (520 mg/mL in acetonitrile) in 1 mL of chlorobenzene.

Spin-coat the Spiro-OMeTAD solution onto the perovskite layer at 4000 rpm for 30 seconds.

Oxidize the film in a desiccator in the dark overnight.

Finally, thermally evaporate an 80 nm thick gold or silver back contact through a shadow

mask.

Data Presentation
The following table summarizes representative quantitative data demonstrating the effect of

varying concentrations of trioctylphosphine (TOP) on the performance of MAPbI₃-based

perovskite solar cells.
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TOP
Concentration
(mol%)

PCE (%) Voc (V) Jsc (mA/cm²) FF (%)

0 (Control) 17.5 ± 0.6 1.05 ± 0.02 22.1 ± 0.3 75.3 ± 1.5

0.1 18.8 ± 0.5 1.09 ± 0.02 22.5 ± 0.4 76.8 ± 1.2

0.5 19.7 ± 0.4 1.12 ± 0.01 22.8 ± 0.3 77.5 ± 1.0

1.0 18.2 ± 0.7 1.08 ± 0.03 22.3 ± 0.5 75.9 ± 1.8

Note: The data presented are representative and intended for illustrative purposes. Actual

results may vary based on experimental conditions.
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Caption: Experimental workflow for perovskite solar cell fabrication with a TOP additive.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1581425?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Mechanism of TOP in Perovskite Film
Formation

PbI2 & MAI
in Solution

[PbI2(TOP)n] Complex

Trioctylphosphine
(TOP)

TOP Passivation

Spin-Coating &
Anti-Solvent

Intermediate Wet Film

Thermal Annealing

Crystalline Perovskite Film
(MAPbI3)

Pb2+ Defects
(Grain Boundaries, Surface)

Passivated, High-Quality
Perovskite Film

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Proposed mechanism of TOP in improving perovskite film quality.

To cite this document: BenchChem. [Application Notes and Protocols for Trioctylphosphine in
Perovskite Solar Cell Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581425#trioctylphosphine-in-the-synthesis-of-
perovskite-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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